Cas no 125161-79-7 (5-Bromo-3-methylpentyl acetate)
125161-79-7 structure
Product Name:5-Bromo-3-methylpentyl acetate
CAS No:125161-79-7
MF:C8H15BrO2
MW:223.107502222061
CID:896766
Update Time:2025-04-19
5-Bromo-3-methylpentyl acetate Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-3-methylpentyl acetate
- (5-bromo-3-methylpentyl) acetate
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- Inchi: 1S/C8H15BrO2/c1-7(3-5-9)4-6-11-8(2)10/h7H,3-6H2,1-2H3
- InChI Key: BDTWCRYXFRYVAL-UHFFFAOYSA-N
- SMILES: C(OCCC(C)CCBr)(=O)C
Computed Properties
- Exact Mass: 222.02555
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
Experimental Properties
- PSA: 26.3
5-Bromo-3-methylpentyl acetate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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